Cas no 111869-26-2 (Bicyclo[3.2.0]hepta-1,4-diene,3,3-dimethyl-)

• Product name: Bicyclo[3.2.0]hepta-1,4-diene,3,3-dimethyl-
• CAS No: 111869-26-2
• MF: C₉H₁₂
• MW: 120.191582679749
• CID: 183454
• PubChem ID: 145476

Bicyclo[3.2.0]hepta-1,4-diene,3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.0]hepta-1,4-diene,3,3-dimethyl-
• 3,3-Dimethylbicylo(3.2.0)hepta-1,4-diene
• 3,3-dimethylbicyclo[3.2.0]hepta-1,4-diene
• 111869-26-2
• 3,3-Dimethylbicylo[3.2.0]hepta-1,4-diene
• DTXSID30149754

• Inchi： InChI=1S/C9H12/c1-9(2)5-7-3-4-8(7)6-9/h5-6H,3-4H2,1-2H3
• InChI Key： LCUWWPJEBQOEQH-UHFFFAOYSA-N
• SMILES： CC1(C=C2CCC2=C1)C

Computed Properties

• Exact Mass: 120.09396
• Monoisotopic Mass: 120.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 2.1

Experimental Properties

• Density: 0.95
• Boiling Point: 187.2°C at 760 mmHg
• Flash Point: 44.3°C
• Refractive Index: 1.528
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons